(1-Acetyloxy-13-hydroxy-5b,8,8,11a,13a-pentamethyl-1,4,5,5a,6,7,7a,9,10,11,11b,12,13,13b-tetradecahydrophenanthro[2,1-e][2]benzofuran-4-yl) acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(1-Acetyloxy-13-hydroxy-5b,8,8,11a,13a-pentamethyl-1,4,5,5a,6,7,7a,9,10,11,11b,12,13,13b-tetradecahydrophenanthro[2,1-e][2]benzofuran-4-yl) acetate is a natural product found in Hyrtios erectus and Doriprismatica atromarginata with data available.
Scientific Research Applications
Synthesis Techniques
Synthesis of N-acetyl-4-deoxyneuraminic acid (Baumberger & Vasella, 1986): This research demonstrates a method for synthesizing 5-acetamido-4-deoxyneuraminic acid, using acetylation and ozonolysis, relevant to the study of similar complex organic compounds.
Chemoenzymatic synthesis methods (Demir, Caliskan, & Şahin, 2007): The study explores the chemoenzymatic synthesis of enantiomers of pharmacologically interesting compounds, including benzofuran derivatives, emphasizing a methodology that could apply to synthesizing the subject compound.
Synthesis using microbial biotransformation (Caliskan, Soydan, Kurt Gur, & Ordu, 2020): This research details a method for preparing oxo-tetrahydroindoles using chemical and microbial biotransformation, showcasing techniques potentially applicable to the synthesis of complex organic molecules like the subject compound.
Structural and Chemical Properties
Analysis of molecular structure (Chiaroni et al., 1995): This paper discusses the molecular structure of a complex organic compound, providing insights into understanding the structural properties of similarly complex molecules.
Study of furan derivatives (Horaguchi et al., 1990): The research focuses on the synthesis and properties of furan derivatives, which are structurally related to the compound , thus providing valuable insights into its chemical behavior.
Biological Activity and Applications
Antimicrobial activity of benzofuran derivatives (Idrees et al., 2020): This study examines the antimicrobial properties of benzofuran-linked compounds, suggesting potential biological activities for the compound in focus.
Potential as an antimitotic agent (Umesha, Sowbhagy, & Basavaraju, 2018): Research on benzofuran linked tetralones as antimitotic agents provides insights into the possible applications of similar compounds in medical and biological research.
Antioxidative and anti-inflammatory properties (Joy & Chakraborty, 2017): This paper explores the antioxidative and anti-inflammatory properties of aryl polyketide derivatives, relevant to understanding the potential biological activities of the compound .
properties
CAS RN |
62008-04-2 |
---|---|
Product Name |
(1-Acetyloxy-13-hydroxy-5b,8,8,11a,13a-pentamethyl-1,4,5,5a,6,7,7a,9,10,11,11b,12,13,13b-tetradecahydrophenanthro[2,1-e][2]benzofuran-4-yl) acetate |
Molecular Formula |
C29H44O6 |
Molecular Weight |
488.7 g/mol |
IUPAC Name |
(1-acetyloxy-13-hydroxy-5b,8,8,11a,13a-pentamethyl-1,4,5,5a,6,7,7a,9,10,11,11b,12,13,13b-tetradecahydrophenanthro[2,1-e][2]benzofuran-4-yl) acetate |
InChI |
InChI=1S/C29H44O6/c1-16(30)34-19-13-22-28(6)12-9-20-26(3,4)10-8-11-27(20,5)21(28)14-23(32)29(22,7)24-18(19)15-33-25(24)35-17(2)31/h15,19-25,32H,8-14H2,1-7H3 |
InChI Key |
VYIQDOVNWPEWRJ-UHFFFAOYSA-N |
SMILES |
CC(=O)OC1CC2C3(CCC4C(CCCC4(C3CC(C2(C5C1=COC5OC(=O)C)C)O)C)(C)C)C |
Canonical SMILES |
CC(=O)OC1CC2C3(CCC4C(CCCC4(C3CC(C2(C5C1=COC5OC(=O)C)C)O)C)(C)C)C |
Pictograms |
Irritant |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.